4-(6-(4-(Morpholine-4-carbonyl)phenyl)imidazo[1,2-a]pyridin-3-yl)benzonitrile

• IUPAC Name: 4-[6-[4-(morpholine-4-carbonyl)phenyl]imidazo[1,2-a]pyridin-3-yl]benzonitrile
• InChI: InChI=1S/C25H20N4O2/c26-15-18-1-3-20(4-2-18)23-16-27-24-10-9-22(17-29(23)24)19-5-7-21(8-6-19)25(30)28-11-13-31-14-12-28/h1-10,16-17H,11-14H2
• InChI Key: FWRFPHJSGLYXTD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC=C(C=C2)C3=CN4C(=NC=C4C5=CC=C(C=C5)C#N)C=C3
• Molecular Formula: C25H20N4O2
• Molecular Weight: 408.5 g/mol
• CAS RN: 1464151-33-4

Description

The compound “4-(6-(4-(Morpholine-4-carbonyl)phenyl)imidazo[1,2-a]pyridin-3-yl)benzonitrile” is a complex organic molecule. It contains several functional groups including a morpholine ring, a phenyl ring, an imidazo[1,2-a]pyridine moiety, and a nitrile group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several aromatic rings (phenyl and imidazo[1,2-a]pyridine), a morpholine ring, and a nitrile group. The presence of these groups would likely confer rigidity to the molecule and influence its physicochemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of its various functional groups. For example, the nitrile group might undergo reactions such as hydrolysis, reduction, or nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of a nitrile group might increase its polarity.

Scientific Research Applications

Synthesis Techniques

• The compound is used in the synthesis of functionalized imidazo[1,2-a]pyridine derivatives, which have diverse applications in medicinal chemistry. A study demonstrated the efficient synthesis of 3-amino-2-ethoxycarbonyl imidazo[1,2-a]pyridine derivatives, indicating the broad applicability of such compounds in chemical synthesis (Yang et al., 2015).

Structural Analysis

• The crystal structure of related compounds, such as 4-(3-amino-4-morpholino-1H-indazole-1-carbonyl)benzonitrile, has been determined, highlighting the significance of these structures in chemical research (Lu et al., 2018).

Chemical Transformations

• These compounds have been explored for their ability to undergo various chemical transformations, such as the formation of pyridine carboxylic acid esters or -nitriles, and the synthesis of imidazo[1,2-a]pyridines through reactions with orthoamides (Kantlehner et al., 2023).

Photophysical and Electrochemical Studies

• Research has been conducted into the photophysical and electrochemical properties of related compounds, such as dinuclear tetrazolato-bridged rhenium complexes, which are synthesized using similar benzonitrile ligands. These studies contribute to our understanding of the material's behavior under various conditions (Wright et al., 2012).

Corrosion Inhibition

• A derivative of imidazo[1,2-a]pyridine, similar in structure, has been studied as a corrosion inhibitor for carbon steel, illustrating the potential for these compounds in materials science and engineering applications (Kubba & Al-Joborry, 2020).

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity, which are not known at this time.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. Given the presence of the imidazo[1,2-a]pyridine moiety, it might be interesting to explore its potential biological activities.